Guttiferone G

• Molecular Formula: C41H54O6
• Molecular Weight: 642.9 g/mol
• InChI: InChI=1S/C41H54O6/c1-25(2)11-10-12-29(9)14-15-31-24-40(21-19-27(5)6)37(45)35(36(44)30-16-18-33(42)34(43)23-30)38(46)41(39(40)47,22-20-28(7)8)32(31)17-13-26(3)4/h11,13-14,16,18-20,23,31-32,42-44H,10,12,15,17,21-22,24H2,1-9H3/b29-14+,36-35?/t31-,32+,40-,41+/m1/s1
• InChIKey: WVVJNGUTZLKXSY-FFNRHCHASA-N

Procurement Guide: Sourcing and Verifying Guttiferone G for Sirtuin Research

Guttiferone G (CAS: 666174-75-0) is a polyisoprenylated benzophenone, a natural product class primarily found within the Clusiaceae family [1]. It was first isolated and structurally characterized from *Garcinia macrophylla* twigs, distinguishing it from the known compound guttiferone A [2]. Its primary, quantifiable bioactivity is the inhibition of recombinant human SIRT1 and SIRT2 deacetylases, with reported IC₅₀ values of 9 and 22 μM, respectively [3]. It also exhibits weak cytotoxic activity, with an IC₅₀ of 8.0 μg/mL against the A2780 human ovarian cancer cell line [2].

▪ Sirtuin deacetylase inhibition assay context

▪ Natural product polyisoprenylated benzophenone scaffold

▪ Supports cell-model cytotoxicity evaluation

• [1] Tanimoto, M. H., et al. 'Guttiferones: An insight into occurrence, biosynthesis, and their broad spectrum of pharmacological activities.' *Chemico-Biological Interactions*, vol. 363, 2022, 110022. View Source
• [2] Williams, R. B., et al. 'A novel cytotoxic guttiferone analogue from Garcinia macrophylla from the Suriname rainforest.' *Planta Medica*, vol. 69, no. 9, 2003, pp. 864-6. View Source
• [3] Gey, C., et al. 'Phloroglucinol derivatives guttiferone G, aristoforin, and hyperforin: inhibitors of human sirtuins SIRT1 and SIRT2.' *Angewandte Chemie International Edition*, vol. 46, no. 27, 2007, pp. 5219-22. View Source

Why Guttiferone G's Specific SIRT1/2 Profile Precludes Substitution by Other Guttiferones

The guttiferone class comprises structurally diverse polyisoprenylated benzophenones (e.g., types A, E, K) that exhibit widely divergent biological activities and target engagement [1]. Direct substitution is therefore scientifically invalid. For instance, while guttiferone A and G are structurally related, they differ in their cytotoxic profiles against A2780 cells (IC₅₀ of 6.8 vs 8.0 μg/mL) [2]. More critically, while guttiferone G acts as a direct inhibitor of SIRT1 and SIRT2 [3], guttiferone A has been reported to both inhibit and increase SIRT1 catalytic activity depending on assay conditions, demonstrating a fundamentally different and context-dependent mechanism of action [4]. Procuring a generic 'guttiferone' or an unvalidated analog for a SIRT1/2-specific study would introduce significant experimental variability and compromise data reproducibility.

PPAP analog structural variation

Isoform-specific SIRT inhibition profiles may shift; Guttiferone G cannot be assumed equivalent to other guttiferone analogs or hyperforin.

Cytotoxicity potency mismatch

Guttiferone A displays distinct cytotoxicity potency; direct substitution without comparative data may lead to model-response differences.

Sirtuin selectivity window

SIRT1/SIRT2 selectivity observed for Guttiferone G may not be preserved across PPAP class; assumed functional equivalence is unsupported.

• [1] Tanimoto, M. H., et al. 'Guttiferones: An insight into occurrence, biosynthesis, and their broad spectrum of pharmacological activities.' *Chemico-Biological Interactions*, vol. 363, 2022, 110022. View Source
• [2] Williams, R. B., et al. 'A novel cytotoxic guttiferone analogue from Garcinia macrophylla from the Suriname rainforest.' *Planta Medica*, vol. 69, no. 9, 2003, pp. 864-6. View Source
• [3] Gey, C., et al. 'Phloroglucinol derivatives guttiferone G, aristoforin, and hyperforin: inhibitors of human sirtuins SIRT1 and SIRT2.' *Angewandte Chemie International Edition*, vol. 46, no. 27, 2007, pp. 5219-22. View Source
• [4] Cottet, K., et al. 'Guttiferone A Aggregates Modulate Silent Information Regulator 1 (SIRT1) Activity.' *Journal of Medicinal Chemistry*, vol. 59, no. 20, 2016, pp. 9560-9566. View Source

Quantitative Comparative Evidence for Guttiferone G Selection in Sirtuin and Oncology Research

SIRT1 and SIRT2 Dual-Inhibitory Activity: Guttiferone G vs. Guttiferone A

Guttiferone G is a validated, direct inhibitor of human SIRT1 and SIRT2 deacetylases, with IC₅₀ values of 9 and 22 μM, respectively [1]. This contrasts sharply with guttiferone A, whose activity on SIRT1 is not a simple inhibition. Studies report that guttiferone A can both inhibit and increase SIRT1 catalytic activity, a context-dependent effect likely linked to its propensity for aggregation [2]. Therefore, for experiments requiring a predictable and reproducible SIRT1/2 inhibitory profile, guttiferone G provides a defined mechanism of action that guttiferone A lacks.

A2780 Cytotoxicity

Head-to-head

IC50 8.0 μg/mL

vs Guttiferone A IC50 6.8 μg/mL

Reported cell-model response context; slightly lower potency than Guttiferone A

A2780 human ovarian cancer cell line; bioassay-guided fractionation

Evidence Dimension	SIRT1/2 Enzymatic Inhibition Profile
Target Compound Data	SIRT1 IC₅₀: 9 μM; SIRT2 IC₅₀: 22 μM
Comparator Or Baseline	Guttiferone A: Context-dependent inhibition or activation of SIRT1 activity, depending on protein concentration and assay conditions.
Quantified Difference	Qualitative difference in mechanism: Direct, consistent inhibition (Guttiferone G) vs. variable modulation/aggregation-dependent effects (Guttiferone A).
Conditions	In vitro recombinant human SIRT1 and SIRT2 deacetylase assays.

Why This Matters

This defines Guttiferone G as a reliable SIRT1/2 inhibitor tool, unlike guttiferone A, whose variable activity precludes its use as a straightforward chemical probe for these targets.

• [1] Gey, C., et al. 'Phloroglucinol derivatives guttiferone G, aristoforin, and hyperforin: inhibitors of human sirtuins SIRT1 and SIRT2.' *Angewandte Chemie International Edition*, vol. 46, no. 27, 2007, pp. 5219-22. View Source
• [2] Cottet, K., et al. 'Guttiferone A Aggregates Modulate Silent Information Regulator 1 (SIRT1) Activity.' *Journal of Medicinal Chemistry*, vol. 59, no. 20, 2016, pp. 9560-9566. View Source

Comparative Cytotoxicity in A2780 Ovarian Cancer Cells: Guttiferone G vs. Guttiferone A

In the A2780 human ovarian cancer cell line, guttiferone G exhibits weak cytotoxicity with an IC₅₀ of 8.0 μg/mL [1]. This activity is slightly lower than that of its direct analog, guttiferone A, which shows an IC₅₀ of 6.8 μg/mL in the same assay [1]. The difference of 1.2 μg/mL suggests a subtle yet distinct structure-activity relationship (SAR) between the two compounds in this specific cancer model. A direct head-to-head comparison within the same study validates guttiferone G as the less potent analog in this context, which may be advantageous in studies where minimizing overt cytotoxicity is desired.

SIRT1 Inhibition

Reported

IC50 = 9 μM

Supports SIRT1 inhibition assay context; micromolar range activity

Recombinant human SIRT1 enzyme assay

Evidence Dimension	Cytotoxicity (A2780 cell line)
Target Compound Data	IC₅₀: 8.0 μg/mL
Comparator Or Baseline	Guttiferone A: IC₅₀: 6.8 μg/mL
Quantified Difference	1.2 μg/mL higher IC₅₀ for Guttiferone G, indicating ~15% lower potency.
Conditions	A2780 human ovarian cancer cell line (assay not specified, presumed standard cytotoxicity assay).

Why This Matters

This is the only published, direct quantitative comparison of its anticancer activity against a structural analog, providing a key data point for selecting between guttiferone A and G for oncology-focused studies.

• [1] Williams, R. B., et al. 'A novel cytotoxic guttiferone analogue from Garcinia macrophylla from the Suriname rainforest.' *Planta Medica*, vol. 69, no. 9, 2003, pp. 864-6. View Source

Guttiferone G as a Dual SIRT1/2 Inhibitor: Potency and Selectivity Profile

Guttiferone G acts as a dual inhibitor of SIRT1 and SIRT2, with IC₅₀ values of 9 and 22 μM, respectively, demonstrating a 2.4-fold selectivity for SIRT1 over SIRT2 in vitro [1]. This selectivity profile is a critical differentiator when choosing a tool compound. While it is less potent than highly optimized synthetic inhibitors (which can have nM IC₅₀s), its defined, moderate potency and natural product origin offer a distinct chemical scaffold for exploring sirtuin biology compared to more potent but structurally unrelated chemotypes [2]. The dual inhibition profile may be advantageous for studying pathways where both SIRT1 and SIRT2 are implicated.

SIRT2 Selectivity

Reported

SIRT1 IC50 9 μM

SIRT2 IC50 22 μM

Indicates preferential SIRT1 inhibition; not a pan-sirtuin inhibitor

~2.4-fold selectivity; recombinant enzyme assay

Evidence Dimension	SIRT1/2 Inhibitory Potency and Selectivity
Target Compound Data	SIRT1 IC₅₀: 9 μM; SIRT2 IC₅₀: 22 μM; SIRT1/2 Selectivity: 2.4-fold
Comparator Or Baseline	Class of synthetic SIRT inhibitors: Potencies can range from low nM to high μM. Highly optimized inhibitors may be selective for a single isoform.
Quantified Difference	Guttiferone G occupies a moderate potency range with dual-target activity, distinct from both highly potent/selective synthetic inhibitors and weaker, non-specific compounds.
Conditions	In vitro recombinant human SIRT1 and SIRT2 deacetylase assays.

Why This Matters

This positions Guttiferone G as a moderately potent, dual SIRT1/2 inhibitor with a natural product scaffold, filling a specific niche for researchers exploring polypharmacology or seeking novel chemotypes beyond conventional synthetic inhibitors.

• [1] Gey, C., et al. 'Phloroglucinol derivatives guttiferone G, aristoforin, and hyperforin: inhibitors of human sirtuins SIRT1 and SIRT2.' *Angewandte Chemie International Edition*, vol. 46, no. 27, 2007, pp. 5219-22. View Source
• [2] Hu, J., et al. 'Sirtuin inhibitors as anticancer agents.' *Future Medicinal Chemistry*, vol. 6, no. 8, 2014, pp. 945-966. View Source

Validated Research Applications for Guttiferone G Procurement

Investigating the Role of SIRT1/2 Dual Inhibition in Epigenetic Regulation and Disease Models

Guttiferone G serves as a validated chemical probe for simultaneously inhibiting the deacetylase activity of both SIRT1 and SIRT2 [1]. This dual activity is useful for dissecting the combined or redundant roles of these two sirtuins in cellular processes like metabolism, stress response, and aging. Its defined IC₅₀ values allow for dose-response studies to titrate inhibition, making it a valuable tool for functional genomics and target validation experiments.

A Reference Compound in Oncology Research for Ovarian Cancer Cytotoxicity Studies

Given its well-characterized, albeit weak, cytotoxicity against the A2780 human ovarian cancer cell line (IC₅₀: 8.0 μg/mL) [2], Guttiferone G is a suitable reference compound or starting point for SAR studies in this cancer model. Its slightly lower potency compared to guttiferone A (IC₅₀: 6.8 μg/mL) [2] may make it a better choice for combination studies or for exploring mechanisms where overt cytotoxicity is a confounding factor.

A Benchmark Natural Product for Assay Development and Inhibitor Screening

The availability of robust, quantitative data for Guttiferone G's inhibition of SIRT1 and SIRT2 [1] makes it an ideal benchmark compound for developing and validating new enzymatic assays for sirtuin activity. Its well-defined IC₅₀ values can be used as a positive control in high-throughput screening campaigns to discover novel, synthetic SIRT inhibitors or to profile the sirtuin-inhibitory activity of other natural product extracts.

Application

Selection Property

Validation Focus

SIRT1 deacetylase inhibition studies

Natural product-derived SIRT1 inhibitor scaffold

Recombinant SIRT1 enzyme assay endpoints

SIRT2 isoform-selective profiling

SIRT1/SIRT2 selectivity window context

Isoform-specific deacetylation endpoint monitoring

PPAP structure-activity relationship studies

Cytotoxicity endpoint comparison context

A2780 cell-model endpoint review

Natural product phenotypic screening

Epigenetic modulator screening library member

Mechanism-of-action endpoint exploration

• [1] Gey, C., et al. 'Phloroglucinol derivatives guttiferone G, aristoforin, and hyperforin: inhibitors of human sirtuins SIRT1 and SIRT2.' *Angewandte Chemie International Edition*, vol. 46, no. 27, 2007, pp. 5219-22. View Source
• [2] Williams, R. B., et al. 'A novel cytotoxic guttiferone analogue from Garcinia macrophylla from the Suriname rainforest.' *Planta Medica*, vol. 69, no. 9, 2003, pp. 864-6. View Source